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Compound of Interest

Compound Name: 1,3-Dithiolane-2-methanol

Cat. No.: B15435076 Get Quote

Essential Safety and Handling Guide for 1,3-
Dithiolane-2-methanol
Disclaimer: No specific Safety Data Sheet (SDS) for 1,3-Dithiolane-2-methanol was found.

This guide is based on safety information for the related compounds 1,3-dithiolane and

methanol. It is imperative to handle this chemical with caution and to consult with a qualified

safety professional for a comprehensive risk assessment.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 1,3-Dithiolane-2-methanol. The

following procedural guidance is designed to answer specific operational questions regarding

personal protective equipment (PPE), safe handling, storage, and disposal.

Personal Protective Equipment (PPE)
A thorough risk assessment should precede the handling of 1,3-Dithiolane-2-methanol to
ensure the appropriate level of personal protection. The following table summarizes the

recommended PPE based on the known hazards of similar compounds.
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PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles are mandatory. In

situations with a splash hazard, a face shield

should be worn in addition to goggles.

Hand Protection

Chemically resistant gloves are required. Nitrile

or butyl rubber gloves are recommended.

Always inspect gloves for integrity before use

and replace them if any damage is apparent.

Body Protection

A laboratory coat or chemical-resistant apron

should be worn. For larger quantities or in case

of a significant risk of splashing, chemical-

resistant coveralls are advised.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood. If

ventilation is inadequate, a NIOSH-approved

respirator with an organic vapor cartridge may

be necessary.

Experimental Workflow for PPE Selection
The following diagram illustrates a logical workflow for selecting the appropriate personal

protective equipment when handling 1,3-Dithiolane-2-methanol.
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Risk Assessment

PPE Selection

Equipment

Final Check
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Caption: PPE Selection Workflow for 1,3-Dithiolane-2-methanol.
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Operational and Disposal Plans
Handling and Storage

Ventilation: Always handle 1,3-Dithiolane-2-methanol in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation exposure.

Ignition Sources: Keep away from open flames, sparks, and other potential ignition sources.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area. Keep it segregated from incompatible materials such as strong oxidizing

agents.

Disposal Plan
Waste Characterization: All waste containing 1,3-Dithiolane-2-methanol must be treated as

hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal

company, in accordance with all local, state, and federal regulations. Do not dispose of it

down the drain or in regular trash.

By adhering to these safety protocols, researchers and laboratory personnel can minimize the

risks associated with handling 1,3-Dithiolane-2-methanol and ensure a safe working

environment.

To cite this document: BenchChem. [Personal protective equipment for handling 1,3-
Dithiolane-2-methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15435076#personal-protective-equipment-for-
handling-1-3-dithiolane-2-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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